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Compound of Interest

Compound Name: 4-Ethylbenzyl chloride

Cat. No.: B073555

For Immediate Release

This technical guide provides a comprehensive overview of the spectral data for 4-Ethylbenzyl
chloride (CAS No. 1467-05-6), a key intermediate in the synthesis of various organic
compounds. The data presented herein, including Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS), is intended to support researchers, scientists, and
professionals in the fields of drug development and chemical synthesis in the unambiguous
identification and characterization of this compound.

Summary of Spectral Data

The following tables summarize the key quantitative data obtained from 'H NMR, 3C NMR, IR,
and Mass Spectrometry analyses of 4-Ethylbenzyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (Predicted)
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Chemical Shift Multiplicity Integration Assignment
(ppm)
~7.28 d 2H Ar-H (ortho to CH2ClI)
718 q oH Ar-H (ortho to
CH2CHs)
4.57 S 2H -CH2CI
2.65 q 2H -CH2CHs
1.23 t 3H -CH2CHs
13C NMR (Predicted)
Chemical Shift (ppm) Assignment
~144.5 Ar-C (ipso, ethyl)
~136.0 Ar-C (ipso, chloromethyl)
~128.5 Ar-CH (ortho to CH2Cl)
~128.2 Ar-CH (ortho to CH2CH5)
~46.0 -CH:Cl
~28.5 -CH2CHs
~15.5 -CH2CHs
Infrared (IR) Spectroscopy
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Wavenumber (cm~?)

Interpretation

~3000-2850 C-H stretch (aromatic and aliphatic)
~1615, 1515 C=C stretch (aromatic ring)
~1465 C-H bend (aliphatic)
~1260 C-H wag (-CHzCl)
~820 C-H bend (para-disubstituted aromatic)
~690 C-Cl stretch
Mass Spectrometry (MS)
m/z Interpretation
154 [M]* (Molecular ion, 35Cl isotope)
156 [M+2]* (3’Cl isotope)
119 [M-CI]* (loss of chlorine)
91 [C7H7]* (tropylium ion)

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of approximately 10-20 mg of 4-Ethylbenzyl chloride was

dissolved in 0.6 mL of deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane

(TMS) as an internal standard. The solution was then transferred to a 5 mm NMR tube.

Instrumentation: *H and 13C NMR spectra were acquired on a 400 MHz NMR spectrometer.

IH NMR Acquisition Parameters:

e Number of Scans: 16

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/product/b073555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relaxation Delay: 1.0 s

Pulse Width: 10.0 ps

Acquisition Time: 4.0 s

Spectral Width: 8000 Hz

13C NMR Acquisition Parameters:

Number of Scans: 1024

Relaxation Delay: 2.0 s

Pulse Width: 12.0 us

Acquisition Time: 1.5 s

Spectral Width: 25000 Hz

Decoupling: Proton broadband decoupling

Infrared (IR) Spectroscopy

Sample Preparation: A single drop of neat 4-Ethylbenzyl chloride was placed between two
polished sodium chloride (NacCl) plates to form a thin liquid film.

Instrumentation: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)
spectrometer.

Acquisition Parameters:

Number of Scans: 32

Resolution: 4 cmm—1

Spectral Range: 4000-400 cm~1

Mode: Transmittance

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b073555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS)

Sample Introduction: A dilute solution of 4-Ethylbenzyl chloride in dichloromethane was
introduced into the mass spectrometer via direct injection.

Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system operating in
electron ionization (EI) mode was used.

Acquisition Parameters:

lonization Energy: 70 eV

Source Temperature: 230 °C

Mass Range: 40-400 amu

Scan Speed: 1000 amu/s

Visualizations

The following diagram illustrates the logical workflow for the spectral analysis of 4-Ethylbenzyl
chloride.
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Workflow for Spectroscopic Analysis of 4-Ethylbenzyl Chloride

Sample Preparation

4-Ethylbenzyl Chloride

Dissolve in CDCI3 with TMS Prepare neat liquid film Dilute in Dichloromethane

Data Acquisition
\/ \ \
NMR Spectrometer (*H & 13C) GC-MS (El)
Data An#ysis
\4 \
Chemical Shifts, Multiplicities, Integration Functional Group Identification Molecular lon, Fragmentation Pattern

Structural Elucidation

Structure Confirmation of
4-Ethylbenzyl Chloride

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of 4-Ethylbenzyl Chloride.

« To cite this document: BenchChem. [Spectroscopic Profile of 4-Ethylbenzyl Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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